Cas no 1379367-88-0 ((2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol)

• Product Name: (2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol
• CAS No: 1379367-88-0
• MF: C₉H₁₁FO₂S
• MW: 202.25
• CID: 5075932
• Update Time: 2025-06-07

(2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol

• Inchi： 1S/C9H11FO2S/c1-12-7-4-3-6(5-11)8(10)9(7)13-2/h3-4,11H,5H2,1-2H3
• InChI Key： RLTAQMIBQHLNRR-UHFFFAOYSA-N
• SMILES： C1C(OC)=C(SC)C(F)=C(CO)C=1

Additional information on (2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol

(2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol (CAS No. 1379367-88-0): An Overview

(2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol (CAS No. 1379367-88-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorine, methoxy, and methylthio substituents, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular structure of (2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol is composed of a benzene ring with a fluorine atom at the 2-position, a methoxy group at the 4-position, and a methylthio group at the 3-position, all attached to a methanol moiety. This intricate arrangement of functional groups imparts specific chemical and physical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the importance of (2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol in the development of novel drugs. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, (2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the inhibition of cell proliferation and the induction of cell cycle arrest, which are critical for preventing tumor growth and metastasis.

The pharmacokinetic properties of (2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol have been extensively studied to optimize its use in drug development. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in clinical settings. For example, studies have demonstrated that it has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

The synthetic route to produce (2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol is well-documented in the literature. One common method involves the reaction of 2-fluoro-4-methoxybenzaldehyde with methyl thiocyanate followed by reduction to form the methanol derivative. This synthetic approach is scalable and can be adapted for large-scale production, which is crucial for commercialization.

In terms of safety and toxicity, extensive preclinical studies have been conducted to evaluate the potential adverse effects of (2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol. These studies have shown that it has a favorable safety profile with no significant toxicity observed at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The future prospects for (2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its pharmacokinetic properties and target specific tissues or organs.

In conclusion, (2-Fluoro-4-methoxy-3-(methylthio)phenyl)methanol (CAS No. 1379367-88-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. As research continues to advance, it is likely that this compound will play an increasingly important role in improving patient outcomes and advancing medical science.